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Compound of Interest

Compound Name: (-)-Menthoxyacetyl! chloride

Cat. No.: B1630340

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling reactive chemicals like (-)-Menthoxyacetyl chloride.
This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans to minimize risks and ensure compliance with safety standards.

Chemical Identifier: (-)-Menthoxyacetyl chloride, while a specific menthol derivative, is an
acyl chloride. The safety information for the closely related and well-documented
Methoxyacetyl chloride is highly relevant and will be used as a primary reference for ensuring
safe handling. Methoxyacetyl chloride is classified as a flammable liquid and vapor, causes
severe skin burns and eye damage, and may cause respiratory irritation.[1][2]

Hazard Summary & Quantitative Data

Proper understanding of the chemical's properties is the first step in safe handling. The
following table summarizes key safety and physical data for Methoxyacetyl chloride, which
should be considered indicative for (-)-Menthoxyacetyl chloride.
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Parameter Value Source

Flammable liquid and vapor,
) Causes severe skin burns and
Primary Hazards [1][2]
eye damage, May cause

respiratory irritation.

Flash Point 28°C/82.4°F [3]
Boiling Point 112-113 °C

Density 1.187 g/mL at 25 °C

Storage Temperature 2-8°C [4]

Personal Protective Equipment (PPE)

The correct selection and use of PPE is critical to prevent exposure. The following PPE is
mandatory when handling (-)-Menthoxyacetyl chloride.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a
face shield (minimum 8-inch).
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[5]

To protect against splashes
and corrosive vapors that can
cause severe eye damage and
blindness.[4][5]

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Nitrile rubber,
or PVC). Gloves must be

inspected before use.[5]

To prevent skin contact which

can result in severe burns.[5]

Body Protection

A chemical-resistant lab coat
or a complete chemical suit

and apron.

To protect the body from
accidental splashes and

contact.[5]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if working
outside a fume hood or if

exposure limits are exceeded.

[1]

To prevent inhalation of
corrosive vapors that can

damage the respiratory tract.

[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical for the safe handling of (-)-Menthoxyacetyl chloride. The

following step-by-step protocol outlines the procedure from preparation to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[5]

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][5]

e Remove all sources of ignition, as the substance is flammable.[1] Use spark-proof tools and

explosion-proof equipment.[1][3]
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2. Handling Procedure:
o Wear all the requisite PPE as detailed in the table above.[5]
e Ground and bond container and receiving equipment to prevent static discharges.[1]

o Handle and open the container with care, as it is moisture-sensitive.[4] Store under a
nitrogen blanket if possible.[6]

e Avoid direct contact with skin, eyes, and clothing.[5] Do not inhale vapors or mists.[5]

e When not in use, keep containers securely sealed and stored in a cool, dry, and well-
ventilated area away from incompatible materials such as water, strong bases, alcohols, and
oxidizing agents.[5]

3. Post-Handling:
o After handling, wash hands and other exposed areas thoroughly with mild soap and water.[5]
o Contaminated clothing should be removed immediately and washed before reuse.[1]

Disposal Plan

Proper disposal of (-)-Menthoxyacetyl chloride and contaminated materials is crucial to
prevent environmental contamination and ensure safety.

1. Waste Collection:

Collect surplus and non-recyclable solutions in a designated, labeled container for
hazardous waste.

Do not mix with other waste streams.

2. Disposal Procedure:

Dispose of the chemical waste through a licensed disposal company.[4]
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» Arrange disposal as special waste, in consultation with local waste disposal authorities, and
in accordance with national and regional regulations.[2]

e Do not allow the product to enter drains.[4]

Emergency Procedures

Spill Response:

 In case of a spill, evacuate the area immediately.[5]

» For minor spills, absorb with an inert material such as sand, earth, or vermiculite.[5]
o Collect the absorbed material into a suitable, labeled container for disposal.[5]

First Aid Measures:

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][3]

« In case of skin contact: Take off immediately all contaminated clothing. Rinse the skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][2]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[1][2]

« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

Workflow for Safe Handling of (-)-Menthoxyacetyl
chloride
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Safe Handling Workflow for (-)-Menthoxyacetyl Chloride
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Caption: Workflow for the safe handling of (-)-Menthoxyacetyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (-)-M-
Menthoxyacetyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630340#personal-protective-equipment-for-
handling-menthoxyacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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